Cas no 2306277-13-2 (tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate)

• Product Name: tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate
• CAS No: 2306277-13-2
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 5107715
• Update Time: 2026-03-03

tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane-2-carboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
• tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate

• Inchi： 1S/C14H23NO3/c1-13(2,3)18-12(17)15-9-11(16)14(10-15)7-5-4-6-8-14/h4-10H2,1-3H3
• InChI Key： SGABXJPNGRTUNH-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2)C(=O)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate

Comprehensive Overview of tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 2306277-13-2)

tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate (CAS No. 2306277-13-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique spirocyclic structure and tert-butyl ester functional group make it a valuable intermediate for developing bioactive molecules, particularly in drug discovery targeting neurological and metabolic disorders. The compound's azaspiro[4.5]decane scaffold is increasingly relevant in modern medicinal chemistry due to its conformational rigidity, which enhances binding affinity to biological targets.

Recent advancements in heterocyclic chemistry have spotlighted tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate as a key building block for protease inhibitors and GPCR modulators. Researchers are particularly interested in its potential applications for neurodegenerative disease therapeutics, aligning with growing public interest in Alzheimer's and Parkinson's treatments. The compound's carboxylate protection via the tert-butyl group also facilitates selective deprotection strategies, a feature highly valued in peptide mimetics design.

From a synthetic perspective, the 4-oxo moiety in CAS 2306277-13-2 enables diverse functionalization opportunities through nucleophilic addition or reduction reactions. This versatility addresses frequent queries in chemical forums regarding spirocycle derivatization techniques and ketone group transformations. The compound's stability under standard storage conditions (typically 2-8°C under inert atmosphere) makes it practical for laboratory use, though proper handling protocols should always be followed.

The pharmaceutical industry's shift toward three-dimensional molecular architectures has significantly increased demand for tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate. Its stereochemical complexity often features in discussions about fragment-based drug design (FBDD), particularly for challenging targets like protein-protein interactions. Analytical characterization typically involves NMR spectroscopy (showing distinct signals for the spirocyclic protons at 1.4-2.8 ppm) and mass spectrometry (with characteristic fragmentation patterns).

Environmental considerations in chemical synthesis have prompted investigations into greener preparation methods for CAS 2306277-13-2. Recent publications describe catalytic approaches using recyclable Lewis acids, reducing waste generation compared to traditional stoichiometric procedures. These developments respond to growing industry emphasis on sustainable chemistry principles while maintaining high yields (>85% in optimized conditions).

Quality control specifications for tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents. The compound's crystalline form (melting point range 112-115°C) ensures batch-to-batch reproducibility, crucial for regulatory compliance in preclinical studies. Stability studies indicate excellent shelf life when protected from moisture, addressing common storage-related questions from research purchasers.

Emerging applications in bioconjugation chemistry have expanded the utility of 2306277-13-2, particularly for creating targeted drug delivery systems. The spirocyclic nitrogen can serve as an attachment point for PEG linkers or fluorescent tags, making it valuable for theranostic development. This aligns with current trends in personalized medicine research, where multifunctional molecules are increasingly important.

Comparative studies with analogous azaspiro compounds demonstrate that tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate offers superior metabolic stability in biological systems, a critical factor in lead optimization phases. Computational modeling suggests this advantage stems from reduced oxidative metabolism at the spirocyclic positions, a finding corroborated by in vitro microsomal assays.

For synthetic chemists, the most frequent technical questions involve enantioselective synthesis of 2306277-13-2, as the spirocenter introduces chirality considerations. Recent methodologies employing organocatalysis have achieved >90% ee, though industrial-scale production still favors resolution approaches. The compound's X-ray crystallography data (CCDC deposition numbers available) provides definitive structural confirmation for quality assurance purposes.

Market analysts note steady growth in the azaspiro compound segment, with tert-butyl 4-oxo-2-azaspiro[4.5]decane-2-carboxylate maintaining a strong position due to its multiple derivatization pathways. Current pricing reflects both the synthetic complexity and pharmaceutical demand, typically ranging $250-$400 per gram at research quantities. Suppliers increasingly offer custom synthesis services for analogs, responding to the compound's expanding role in structure-activity relationship studies.